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Compound of Interest

Compound Name: Dibromochloroacetic acid

Cat. No.: B037062 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Dibromochloroacetic acid.

Adherence to these protocols is essential to ensure personal safety and environmental

protection.

Dibromochloroacetic acid is a corrosive chemical that poses significant health risks. It can

cause severe skin burns and serious eye damage.[1][2][3] Inhalation, ingestion, or skin contact

may be harmful.[4] It is imperative to handle this compound with strict safety measures in a

controlled laboratory environment.

Hazard Identification and Classification
A summary of the hazards associated with Dibromochloroacetic acid is provided below.
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Hazard Class GHS Hazard Statement Signal Word

Skin Corrosion/Irritation

H314: Causes severe skin

burns and eye damage.[1][2]

[3]

Danger

Serious Eye Damage
H318: Causes serious eye

damage.[2]
Danger

Acute Toxicity (Oral, Dermal,

Inhalation)

May be harmful if swallowed,

in contact with skin, or if

inhaled.[4]

Warning

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling Dibromochloroacetic acid. The

required equipment is detailed below.

Body Part Required PPE Standard/Specification

Eyes/Face

Tightly fitting safety goggles

and a face shield (minimum 8

inches).[1][2]

Goggles: EN 166 (EU) or

NIOSH (US) approved.[1]

Hands

Chemical-impermeable gloves

(e.g., Butyl rubber, Neoprene).

[1][5]

Must satisfy specifications of

EU Directive 89/686/EEC and

standard EN 374.[1]

Body

Chemical-resistant and flame-

retardant lab coat or apron

over impervious clothing.[1][5]

N/A

Respiratory

Required when dusts are

generated or if working outside

a fume hood.[1][3]

NIOSH (US) or CEN (EU)

approved air-purifying

respirator with appropriate

cartridges.[3]

Feet
Closed-toe shoes, preferably

chemical-resistant boots.[2]
N/A
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Note: Always inspect gloves for integrity before use and wash hands thoroughly after handling.

[1]

Step-by-Step Handling Protocol
All handling of Dibromochloroacetic acid must be performed in a designated area, inside a

properly functioning chemical fume hood to minimize inhalation exposure.[2][3][6] An eyewash

station and emergency shower must be immediately accessible.[2][3][7]

Preparation and Weighing:

Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Work in Fume Hood: Conduct all operations, including weighing, within a certified chemical

fume hood.[6]

Avoid Dust: Handle the solid carefully to avoid the formation of dust and aerosols.[1][8]

Use Appropriate Tools: Use non-sparking tools for handling.[1][8]

Solution Preparation and Use:

Containment: Use appropriate glassware and secondary containment to prevent spills.

Dilution: If diluting, always add the acid slowly to the solvent. Never add solvent to the acid.

Transport: When moving the chemical, even within the lab, use a protective bottle carrier.[7]

Post-Handling:

Decontamination: Thoroughly clean the work area after use.

Hand Washing: Wash hands and forearms thoroughly with soap and water after removing

gloves.[1]

Clothing: Contaminated work clothing should not be taken home.[2] It must be

decontaminated or disposed of as hazardous waste.[1][2]
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Caption: Workflow for Safely Handling Dibromochloroacetic Acid.
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Emergency Procedures
Immediate action is critical in case of exposure or a spill.

Emergency Situation First Aid / Spill Response Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an eyewash

station, holding eyelids open. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][7][8]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with water for at least 15

minutes in an emergency shower. Seek

immediate medical attention.[7]

Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][8]

Small Spill

Evacuate the immediate area. Wearing

appropriate PPE, cover the spill with an inert

absorbent material (e.g., sand, vermiculite).

Collect the material into a designated hazardous

waste container.[9]

Large Spill

Evacuate the laboratory and alert others.

Contact your institution's Environmental Health

& Safety (EHS) department immediately.

Disposal Plan
Dibromochloroacetic acid and any materials contaminated with it must be disposed of as

hazardous waste.
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Waste Segregation: As a halogenated organic acid, it must be collected in a designated,

properly labeled, and sealed hazardous waste container.[10] Do not mix with non-

halogenated waste.[10]

Container Labeling: Clearly label the waste container with "Hazardous Waste," the full

chemical name "Dibromochloroacetic acid," and the associated hazards (Corrosive).

Environmental Precaution: Do not allow the chemical or its waste to enter drains, sewers, or

waterways.[4][8]

Disposal Vendor: All waste must be disposed of through your institution's EHS-approved

hazardous waste disposal vendor, typically via incineration.[10]

Neutralization: Neutralization of dilute solutions may be an option but should only be

performed by trained personnel following a specific, EHS-approved protocol.[11] Never add

a base directly to the concentrated acid.[11]
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Contaminated Solids
(PPE, paper towels)
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Organic Waste Container

Unused/Waste Solutions

Label Container Correctly Store in Satellite
Accumulation Area EHS Waste Pickup High-Temperature
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Caption: Disposal Pathway for Dibromochloroacetic Acid Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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